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Compound of Interest

Compound Name: Disperse orange 62

Cat. No.: B12361856

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the dyeing of Polyethylene
Terephthalate (PET) fibers with Disperse Orange 62. The information is intended for use in
research and development environments.

Introduction

Disperse Orange 62 is a monoazo disperse dye suitable for dyeing hydrophobic synthetic
fibers such as polyester. Due to the crystalline and compact structure of PET fibers, dyeing is
typically carried out at high temperatures (around 130°C) under pressure to ensure proper dye
diffusion and fixation within the fiber matrix. This high-temperature exhaust dyeing method
facilitates the swelling of the polyester fibers, allowing the non-ionic dye molecules to penetrate
and become physically trapped within the amorphous regions of the polymer. The resulting
coloration generally exhibits good fastness properties, making it suitable for various textile
applications.

Quantitative Data

The following table summarizes the typical colorfastness properties of PET fibers dyed with
Disperse Orange 62. The ratings are based on standard testing methodologies.
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Property Test Method Rating
Light Fastness (Xenon Arc) ISO 105-B02 6-7
Washing Fastness ISO 105-C03 4-5
o ISO 105-P01 (180°C for 30
Sublimation Fastness 5
Sec)
Wet Rubbing Fastness ISO 105-X12 4
Dry Rubbing Fastness ISO 105-X12 4

Note: Fastness ratings are on a scale of 1 to 5 for washing and rubbing (where 5 is excellent)
and 1 to 8 for light fastness (where 8 is excellent)[1].

Experimental Protocol: High-Temperature Exhaust
Dyeing

This protocol outlines the laboratory-scale procedure for dyeing PET fibers with Disperse
Orange 62.

3.1. Materials and Reagents

PET fiber/fabric

o Disperse Orange 62 (C.I. Disperse Orange 62)

o Dispersing agent (e.g., a lignosulfonate-based or naphthalene sulfonate condensate product)
o Acetic acid (CHsCOOH) to adjust pH

e Sodium hydrosulfite (Na2S20a4) for reduction clearing

e Sodium hydroxide (NaOH) for reduction clearing

» Distilled or deionized water

3.2. Equipment
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o High-temperature laboratory dyeing machine (e.g., a glycerine or infrared heating model)
o Beakers and graduated cylinders

o Magnetic stirrer and stir bars

e pH meter

e Analytical balance

e Drying oven

3.3. Dyebath Preparation

» Weigh the required amount of Disperse Orange 62 dye powder.

e Prepare a paste of the dye with a small amount of water and a dispersing agent.

e Add this paste to the dyebath, which contains the required volume of water (a liquor ratio of
10:1 to 15:1 is common).

e Add the dispersing agent to the dyebath.
o Adjust the pH of the dyebath to 4.5-5.5 using acetic acid.

3.4. Dyeing Procedure

Introduce the pre-wetted PET fiber sample into the dyebath at approximately 60°C.

e Run the dyeing machine for 15 minutes at this temperature to ensure even wetting and initial
dye adsorption.

o Raise the temperature of the dyebath to 130°C at a controlled rate of 1.5-2°C per minute.

e Maintain the temperature at 130°C for 30-60 minutes, depending on the desired depth of
shade.

 After the dyeing cycle, cool the dyebath down to 60°C.
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e Remove the dyed PET sample and perform a hot rinse.
3.5. Reduction Clearing (After-treatment)

Prepare a fresh bath containing 1-2 g/L sodium hydrosulfite and 1-2 g/L sodium hydroxide.

o Treat the dyed fibers in this bath at 60-70°C for 10-20 minutes. This step is crucial for
removing unfixed dye from the fiber surface, which improves wash fastness.

o Rinse the fibers thoroughly, first with hot water and then with cold water.

Dry the dyed PET fibers.

Visualization of the Experimental Workflow

The following diagram illustrates the key stages of the high-temperature exhaust dyeing
protocol for PET fibers with Disperse Orange 62.
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Dyebath Preparation
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Caption: High-temperature dyeing workflow for PET fibers.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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